Cas no 873000-73-8 (4-Isoxazolecarboxylicacid, 4,5-dihydro-3-methyl-4-(4-methylphenyl)-, (-)-)

• Product Name: 4-Isoxazolecarboxylicacid, 4,5-dihydro-3-methyl-4-(4-methylphenyl)-, (-)-
• CAS No: 873000-73-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 719511
• PubChem ID: 57358954
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 4,5-dihydro-3-methyl-4-(4-methylphenyl)-, (-)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 4,5-dihydro-3-methyl-4-(4-methylphenyl)-, (-)-
• 3-methyl-4-(4-methylphenyl)-5H-1,2-oxazole-4-carboxylic acid
• DTXSID00724310
• 3-Methyl-4-(p-tolyl)-4,5-dihydroisoxazole-4-carboxylic acid
• 873000-73-8
• 3-Methyl-4-(4-methylphenyl)-4,5-dihydro-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C12H13NO3/c1-8-3-5-10(6-4-8)12(11(14)15)7-16-13-9(12)2/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： YANZFLDSIABFDA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C(C)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.9Ų